N-(5-Amino-3-bromopyridin-2-yl)acetamide
Overview
Description
“N-(5-Amino-3-bromopyridin-2-yl)acetamide” is a synthetic chemical compound widely used in scientific research. It is known for its ability to bind to specific receptors in the body, making it a valuable tool for studying the mechanisms of various biological processes. This compound is also used as a chemical reagent in the synthesis of inhibitors for cancer .
Synthesis Analysis
The synthesis pathway for “this compound” involves the reaction of 5-bromopyridin-3-amine with ethyl acetate in the presence of a coupling agent. This reaction forms the desired compound. More details about the synthesis process can be found in the referenced papers .Molecular Structure Analysis
The molecular formula of “this compound” is C7H8BrN3O . The compound contains two molecules in its asymmetric unit, in one of which the methyl H atoms are disordered over two orientations . The dihedral angles between the pyridine rings and the acetamide groups are 7.27 (11) and 8.46 (11)° .Chemical Reactions Analysis
“this compound” is a general chemical reagent used in the synthesis of pharmaceutically active compounds and inhibitors . It is particularly used in the production of b-Raf inhibitors for the treatment of cancer .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 230.06 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . Its exact mass and monoisotopic mass are 228.98507 g/mol .Scientific Research Applications
Antimicrobial Activity
The compound and its derivatives have been studied for their antimicrobial activity. A study focused on the synthesis of novel sulphonamide derivatives from 2-bromo-N-(phenylsulfonyl)acetamide, which reacted with aminopyridine to produce pyridine-4-ylamino derivatives. These synthesized compounds showed good antimicrobial activity, with certain derivatives exhibiting high activity against most strains. Computational calculations supported the experimental findings, suggesting the potential of these compounds in antimicrobial applications (Fahim & Ismael, 2019).
Molecular Docking and Density Functional Theory Studies
Another study conducted vibrational, spectroscopic, molecular docking, and density functional theory studies on N-(5-aminopyridin-2-yl)acetamide to understand its structural and electronic properties. The research found that the compound has potential antidiabetic activity by acting as a good inhibitor against diabetic nephropathy. This suggests its application in developing treatments for diabetes-related complications (Asath et al., 2016).
Formation in Interstellar Medium
Research on the formation of acetamide in the interstellar medium (ISM) indicates that N-(5-Amino-3-bromopyridin-2-yl)acetamide and related compounds could play a role in the formation of more complex organic molecules in space. The study introduced a method to determine possible formation reaction pathways of acetamide, highlighting the significance of these compounds in astrochemistry and the understanding of life's origins (Foo et al., 2018).
Antitumor Activity
The synthesis and evaluation of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides showed potent antiproliferative activity against human cervical cancer (HeLa) and human lung cancer (A549) cell lines. These findings suggest the therapeutic potential of these compounds in cancer treatment, demonstrating the compound's role in the development of new antitumor agents (Wu et al., 2017).
Mechanism of Action
“N-(5-Amino-3-bromopyridin-2-yl)acetamide” binds to specific receptors in the body, leading to a cascade of signaling events within the cell. This binding can activate or inhibit the receptor, depending on the specific ligand involved.
Safety and Hazards
Properties
IUPAC Name |
N-(5-amino-3-bromopyridin-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3O/c1-4(12)11-7-6(8)2-5(9)3-10-7/h2-3H,9H2,1H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLNRSPZYYCMLTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=N1)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20674641 |
Source
|
| Record name | N-(5-Amino-3-bromopyridin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20674641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
896161-09-4 |
Source
|
| Record name | N-(5-Amino-3-bromopyridin-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20674641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Acetamido-5-amino-3-bromopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4S)-5-[[(2S,3S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxopropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-[[2-[[(2S)-2-[(2-amino-2-methylpropanoyl)amino]-3-methylbutanoyl]amino]-2-methylpropanoyl]amino]-5-oxopentanoic acid](/img/structure/B571558.png)
